Cas no 866726-90-1 (N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866726-90-1
• MF: C₂₆H₂₅N₅O₃S
• MW: 487.573404073715
• CID: 6603058
• PubChem ID: 2136807
• Update Time: 2025-06-18

N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-((4-isopropylphenyl)sulfonyl)-N-(3-methoxybenzyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 866726-90-1
• AKOS001864748
• N-[(3-methoxyphenyl)methyl]-3-(4-propan-2-ylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• F1604-0457
• 3-[(4-isopropylphenyl)sulfonyl]-N-(3-methoxybenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• N-[(3-methoxyphenyl)methyl]-3-[4-(propan-2-yl)benzenesulfonyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C26H25N5O3S/c1-17(2)19-11-13-21(14-12-19)35(32,33)26-25-28-24(27-16-18-7-6-8-20(15-18)34-3)22-9-4-5-10-23(22)31(25)30-29-26/h4-15,17H,16H2,1-3H3,(H,27,28)
• InChI Key： SCVCVSKDFQLXGT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)C)(C1=C2N=C(C3C=CC=CC=3N2N=N1)NCC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 487.16781085g/mol
• Monoisotopic Mass: 487.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine and Its Significance in Modern Chemical Biology

N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866726-90-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that exhibit a blend of structural complexity and biological activity, making it a subject of intense research interest.

The molecular structure of this compound features a triazolo-aquinazoline core, which is a fused ring system known for its stability and versatility in drug design. The presence of a sulfonyl group at the 3-position of the benzene ring enhances its interactions with biological targets, while the 3-methoxyphenyl and propan-2-yl substituents contribute to its pharmacokinetic profile. Such structural elements are often engineered to optimize binding affinity and selectivity, which are critical factors in the development of novel pharmaceuticals.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Studies have shown that molecules containing triazolo-aquinazoline scaffolds can exhibit potent effects on various biological pathways, including enzyme inhibition and receptor binding. The compound in question (CAS No. 866726-90-1) has been investigated for its potential role in modulating these pathways, which could lead to novel therapeutic strategies for treating a range of diseases.

The synthesis of N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the triazolo-aquinazoline core through cyclization reactions, followed by functional group modifications to introduce the sulfonyl and aromatic substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The biological activity of this compound has been explored through both in vitro and in vivo studies. Initial experiments have demonstrated that it can interact with specific enzymes and receptors with high affinity. For instance, preliminary data suggests that it may inhibit certain kinases involved in cell signaling pathways, which are often dysregulated in cancer cells. Additionally, its ability to modulate receptor activity makes it a promising candidate for developing treatments targeting neurological disorders.

The pharmacokinetic properties of N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine are also under investigation. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Knowledge of these parameters is crucial for optimizing dosing regimens and minimizing potential side effects. Advanced computational methods, such as molecular dynamics simulations and pharmacokinetic modeling, are being utilized to predict how the compound behaves within biological systems.

The potential therapeutic applications of this compound are vast. Researchers are particularly interested in its potential as an anti-cancer agent due to its ability to disrupt key signaling pathways involved in tumor growth and progression. Furthermore, its structure suggests that it may have applications in treating inflammatory diseases by modulating immune responses. Clinical trials are currently underway to evaluate the safety and efficacy of derivatives based on this scaffold.

The development of N-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine also highlights the importance of interdisciplinary collaboration between chemists and biologists. By combining expertise from both fields, researchers can design molecules with tailored properties that meet specific therapeutic needs. This collaborative approach has led to significant advancements in drug discovery and development.

In conclusion, N-(3-methoxyphenyl)methyl-3-4-(propan-2-yI)benzenesulfonyl-1 ,2 , 3 tri azo lo 1 , 5 aquin az o lin - 5 - am ine ( CAS No . 866726 - 90 - 1 ) is a remarkable compound with immense potential in the field of chemical biology . Its unique structure , combined with promising preclinical data , makes it a valuable asset in the search for new therapeutic agents . As research continues , it is expected that this molecule will play an increasingly important role in addressing some of the most pressing medical challenges faced today.